Cas no 2287322-68-1 (5-chloro-1-(cyclopentylmethyl)-1H-1,2,3-benzotriazole)

• Product Name: 5-chloro-1-(cyclopentylmethyl)-1H-1,2,3-benzotriazole
• CAS No: 2287322-68-1
• MF: C₁₂H₁₄ClN₃
• MW: 235.712661266327
• CID: 6162955
• PubChem ID: 165743526
• Update Time: 2025-07-19

5-chloro-1-(cyclopentylmethyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1-(cyclopentylmethyl)-1H-1,2,3-benzotriazole
• EN300-6749355
• 2287322-68-1

• Inchi： 1S/C12H14ClN3/c13-10-5-6-12-11(7-10)14-15-16(12)8-9-3-1-2-4-9/h5-7,9H,1-4,8H2
• InChI Key： LVVDYLJZPYVZHM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=NN2CC1CCCC1

Computed Properties

• Exact Mass: 235.0876252g/mol
• Monoisotopic Mass: 235.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 30.7Ų

Additional information on 5-chloro-1-(cyclopentylmethyl)-1H-1,2,3-benzotriazole

Comprehensive Overview of 5-Chloro-1-(cyclopentylmethyl)-1H-1,2,3-benzotriazole (CAS No. 2287322-68-1)

5-Chloro-1-(cyclopentylmethyl)-1H-1,2,3-benzotriazole (CAS No. 2287322-68-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This benzotriazole derivative features a cyclopentylmethyl substituent, which enhances its lipophilicity and potential bioactivity. Researchers are increasingly exploring its applications in drug discovery, particularly as a kinase inhibitor scaffold or protease modulator, aligning with current trends in targeted cancer therapies and antiviral development.

The molecular structure of 5-chloro-1-(cyclopentylmethyl)-1H-benzotriazole combines a chloro-substituted benzotriazole core with a cyclopentyl side chain, offering balanced steric and electronic properties. This design is particularly relevant in fragment-based drug discovery, a hot topic in 2024, where small molecules like this serve as building blocks for optimized lead compounds. Its CAS registry number 2287322-68-1 ensures precise identification in chemical databases, crucial for researchers investigating structure-activity relationships (SAR) or ADMET properties.

Recent patent literature highlights derivatives of 5-chloro-1-(cyclopentylmethyl)-1H-1,2,3-benzotriazole as potential JAK/STAT pathway inhibitors, addressing growing interest in immunomodulatory drugs. The compound's heterocyclic framework allows for diverse modifications, making it valuable for combinatorial chemistry approaches. Analytical studies using HPLC-MS and NMR spectroscopy confirm its stability under physiological conditions, a key consideration for preclinical development.

In material science, the benzotriazole moiety of this compound shows promise as a corrosion inhibitor additive, particularly for copper alloys in microelectronics—a timely application given the semiconductor industry's expansion. The chloro-substitution at the 5-position enhances electron-withdrawing characteristics, which could improve performance in organic electronic materials, another trending research area.

Synthetic routes to CAS 2287322-68-1 typically involve cyclocondensation reactions followed by N-alkylation with cyclopentylmethyl halides. Process chemists are optimizing these methods to improve yields while adhering to green chemistry principles, reflecting industry demands for sustainable synthesis. The compound's logP value (predicted around 3.2) suggests favorable membrane permeability, explaining its utility in central nervous system (CNS) drug design projects.

Quality control protocols for 5-chloro-1-(cyclopentylmethyl)benzotriazole emphasize chiral purity analysis, as the cyclopentyl group introduces potential stereocenters. This aligns with regulatory focus on enantiomeric purity in active pharmaceutical ingredients (APIs). Thermal analysis (DSC/TGA) confirms its stability up to 180°C, supporting its use in hot-melt extrusion formulations—a popular topic in pharmaceutical manufacturing forums.

The compound's UV-Vis absorption profile (λ_max ~290 nm) makes it suitable for photostability studies, particularly relevant for sunscreen formulations and polymer stabilizers. Computational chemistry models predict strong binding affinity to certain protein targets, with particular interest in its potential allosteric modulation capabilities—a cutting-edge concept in drug discovery circles.

As a building block, 2287322-68-1 demonstrates excellent compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura), enabling rapid diversification. This property is valuable for high-throughput screening libraries, where researchers seek novel bioisosteres for lead optimization. Its crystalline form shows favorable powder flow characteristics, important for direct compression tablet formulations.

Environmental fate studies indicate that 5-chloro-1-(cyclopentylmethyl)-1H-1,2,3-benzotriazole undergoes biodegradation via soil microorganisms within 28 days (OECD 301B), addressing ecological concerns about persistent organic compounds. This data supports its inclusion in benign by design initiatives, a priority for sustainable chemistry programs worldwide.

In conclusion, CAS No. 2287322-68-1 represents a versatile chemical entity with multidisciplinary applications. Its structural features respond to contemporary needs in precision medicine and advanced materials, while synthetic accessibility meets industrial scalability requirements. Ongoing research continues to reveal new dimensions of this functionalized benzotriazole's potential across scientific domains.